2-{[(Tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid

• Molecular Formula: C13H19NO4S
• Molecular Weight: 285.36 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(3-methylthiophen-2-yl)propanoic acid
• InChI: InChI=1S/C13H19NO4S/c1-8-5-6-19-10(8)7-9(11(15)16)14-12(17)18-13(2,3)4/h5-6,9H,7H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key: NJNRYOPCZFZOKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CC(C(=O)O)NC(=O)OC(C)(C)C

Description

2-{[(Tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid is a Boc-protected amino acid derivative characterized by a tert-butoxycarbonyl (Boc) group on the amino moiety and a 3-methylthiophen-2-yl substituent on the β-carbon of the propanoic acid backbone. This compound is structurally analogous to intermediates used in peptide synthesis and drug development, where the Boc group serves as a temporary protective group for amines during multi-step reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid typically involves the protection of the amino group using the tert-butyloxycarbonyl (Boc) group. This can be achieved by reacting the amino acid derivative with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in acetonitrile .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-{[(Tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride.

Substitution: The Boc group can be selectively removed under acidic conditions, such as with trifluoroacetic acid in dichloromethane.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Trifluoroacetic acid, dichloromethane.

Major Products Formed

Oxidation: Oxidized derivatives of the thiophene ring.

Reduction: Reduced forms of the compound.

Substitution: Deprotected amino acid derivatives.

Scientific Research Applications

2-{[(Tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid has several applications in scientific research:

Chemistry: Used in peptide synthesis as a protected amino acid derivative.

Biology: Employed in the study of protein-protein interactions and enzyme-substrate interactions.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 2-{[(Tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid involves the protection of the amino group by the Boc group. This protection prevents unwanted side reactions during chemical synthesis. The Boc group can be selectively removed under acidic conditions, allowing the amino group to participate in subsequent reactions .

Comparison with Similar Compounds

Thiophene vs. Methylthiophene Derivatives

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid (CAS 56675-37-7, ) lacks the methyl group on the thiophene ring.
• 3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid (CAS 16948-10-0, ) replaces the thiophene group with a methyl branch on the propanoic acid chain, simplifying the structure and reducing aromatic interactions. This variant is primarily used as a building block for non-aromatic peptides .

Aryl-Substituted Derivatives

• 2-(tert-Butoxycarbonylamino)-3-hydroxy-3-(4-methoxyphenyl)propanoic acid () introduces a hydroxy and methoxy group, increasing polarity and hydrogen-bonding capacity, which may improve solubility in aqueous environments .

Modified Backbone Derivatives

• (2S,3R)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-hydroxybutanoic acid (CAS 101759-72-2, ) incorporates a hydroxybutanoic acid backbone and N-methylation, altering stereochemistry and metabolic stability. Such modifications are critical for targeting specific enzymes or receptors .

Physicochemical Properties

Property	Target Compound (Estimated)	(S)-2-(Boc-amino)-3-(thiophen-2-yl)propanoic acid	3-(Boc-amino)-2-methylpropanoic acid
Molecular Formula	C₁₃H₁₉NO₄S	C₁₂H₁₅NO₄S	C₉H₁₇NO₄
Molecular Weight (g/mol)	~285.36	277.32	203.24
Key Functional Groups	Boc, 3-methylthiophene	Boc, thiophene	Boc, methyl branch
Polarity	Moderate (aryl + Boc)	Moderate	Low (aliphatic)
Likely Solubility	DMSO, THF	DMSO, ethanol	Water (limited), THF

Biological Activity

2-{[(Tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid, commonly referred to as Boc-3-methylthiophenylalanine, is a synthetic amino acid derivative notable for its potential biological activities. This compound is characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group, which enhances its stability and solubility in biological systems. The unique structural features of this compound suggest various applications in medicinal chemistry, particularly in drug development and peptide synthesis.

Basic Information

Property	Value
Chemical Name	2-{[(Tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid
CAS Number	1379877-95-8
Molecular Formula	C13H19NO4S
Molecular Weight	285.36 g/mol
Purity	Typically >95%

Structural Features

The compound features a thiophene ring, which is known for its role in enhancing biological activity through interactions with various biological targets. The Boc group serves as a protective moiety, allowing for selective reactions in peptide synthesis.

Research indicates that compounds like 2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid may exhibit diverse biological activities, including:

• Antimicrobial Activity : Some derivatives have shown effectiveness against various bacterial strains, suggesting potential as antibiotic agents.
• Antioxidant Properties : The thiophene moiety can contribute to radical scavenging activities, providing protective effects against oxidative stress.
• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit certain enzymes involved in metabolic pathways, which could be beneficial in treating metabolic disorders.

Case Studies and Research Findings

• Antimicrobial Efficacy : A study evaluated the antimicrobial properties of various Boc-protected amino acids, including derivatives similar to 2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid. Results demonstrated significant inhibition against Gram-positive and Gram-negative bacteria, indicating potential for further development as an antibiotic .
• Antioxidant Activity Assessment : In vitro assays measuring the radical scavenging capacity of the compound revealed a notable ability to reduce reactive oxygen species (ROS), supporting its use in formulations aimed at combating oxidative stress-related diseases .
• Enzyme Interaction Studies : Research involving enzyme kinetics suggested that the compound could act as a reversible inhibitor of specific proteases, which are crucial in various physiological processes. This inhibition could be leveraged in therapeutic contexts where protease activity needs modulation .

Comparative Analysis with Similar Compounds

To provide a clearer understanding of the biological activity of 2-{[(tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid, a comparison with structurally related compounds is useful.

Compound Name	Antimicrobial Activity	Antioxidant Activity	Enzyme Inhibition
2-{[(Tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid	Moderate	High	Moderate
Boc-Val(3-OH)	High	Moderate	Low
(S)-4-(tert-Butoxy)-3-(tert-butoxycarbonyl)amino)-4-oxobutanoic acid	Low	High	High